Cas no 107103-95-7 (2-Methyl-4,4,4-trifluorobutanol)

2-Methyl-4,4,4-trifluorobutanol is a highly fluorinated alcohol with exceptional stability and solvating properties. Its trifluoromethyl groups confer increased polarity and hydrophobicity, making it an ideal solvent for a wide range of organic reactions. The presence of the methyl group enhances its compatibility with various organic compounds, while its low volatility contributes to safe handling and reduced environmental impact.
2-Methyl-4,4,4-trifluorobutanol structure
107103-95-7 structure
Product Name:2-Methyl-4,4,4-trifluorobutanol
CAS No:107103-95-7
MF:C5H9F3O
MW:142.119572401047
MDL:MFCD00190639
CID:127449
PubChem ID:2775532
Update Time:2025-07-28

2-Methyl-4,4,4-trifluorobutanol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4,4,4-trifluoro-2-methyl-
    • 2-METHYL-4,4,4-TRIFLUOROBUTANOL
    • 2-METHYL-4,4,4-TRIFLUOROBUTAN-1-OL
    • 2-Methyl-4,4,4-trifluorobutanol95%
    • 2-Methyl-4,4,4-trifluorobutanol 95%
    • 4,4,4-trifluoro-2-methyl-1-butanol
    • AKOS005254990
    • 2-Methyl-4,4,4-trifluoro-1-butanol
    • FT-0612960
    • 4,4,4-trifluoro-2-methylbutan-1-ol
    • SCHEMBL2890877
    • MS-20724
    • DTXSID50871484
    • CS-0215572
    • 107103-95-7
    • 4,4,4-tris(fluoranyl)-2-methyl-butan-1-ol
    • A801583
    • MFCD00190639
    • EN300-262263
    • 2-Methyl-4,4,4-trifluorobutanol
    • MDL: MFCD00190639
    • Inchi: 1S/C5H9F3O/c1-4(3-9)2-5(6,7)8/h4,9H,2-3H2,1H3
    • InChI Key: SSXCXTKPQAFQAP-UHFFFAOYSA-N
    • SMILES: FC(CC(C)CO)(F)F

Computed Properties

  • Exact Mass: 142.06100
  • Monoisotopic Mass: 142.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.133
  • Boiling Point: 134°C
  • Flash Point: 43.8°C
  • Refractive Index: 1.352
  • PSA: 20.23000
  • LogP: 1.56720

2-Methyl-4,4,4-trifluorobutanol Security Information

  • Hazard Statement: Flammable
  • Hazardous Material transportation number:UN 1987
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • Hazardous Material Identification: F
  • HazardClass:FLAMMABLE
  • Risk Phrases:R10

2-Methyl-4,4,4-trifluorobutanol Customs Data

  • HS CODE:2905590090
  • Customs Data:

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Methyl-4,4,4-trifluorobutanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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TRC
M218965-50mg
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$ 50.00 2022-06-04
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M218965-500mg
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Enamine
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Enamine
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Enamine
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